2-Fluoro-4-(trifluoromethyl)phenylacetic acid
Overview
Description
“2-Fluoro-4-(trifluoromethyl)phenylacetic acid” is a chemical compound with the CAS Number: 209991-64-0. It has a molecular weight of 222.14 . It is typically stored in a dry room at normal temperature .
Molecular Structure Analysis
The molecular structure of “2-Fluoro-4-(trifluoromethyl)phenylacetic acid” can be represented by the SMILES string: OC(=O)Cc1ccc(cc1F)C(F)(F)F . The InChI code for this compound is 1S/C9H6F4O2/c10-7-4-6(9(11,12)13)2-1-5(7)3-8(14)15/h1-2,4H,3H2,(H,14,15) .Physical And Chemical Properties Analysis
“2-Fluoro-4-(trifluoromethyl)phenylacetic acid” appears as white crystals or crystalline powder . It has a molecular weight of 222.14 .Scientific Research Applications
Synthesis of Antithrombotic Agents
2-Fluoro-4-(trifluoromethyl)phenylacetic acid: has been utilized in the synthesis of potential antithrombotic compounds . These are medications that reduce the formation of blood clots, which can be critical in the treatment and prevention of conditions such as stroke, myocardial infarction, and deep vein thrombosis.
Lipoxygenase Inhibitors
The compound has shown promise in the development of lipoxygenase inhibitors . Lipoxygenase is an enzyme that plays a significant role in the metabolism of polyunsaturated fatty acids to leukotrienes, which are involved in inflammatory responses. Inhibitors of this enzyme can be beneficial in treating asthma, allergic reactions, and other inflammatory conditions.
PPARγ/δ Dual Agonists Synthesis
It serves as an intermediate in the synthesis of PPARγ/δ dual agonists via solid-phase parallel synthesis . These agonists are researched for their potential to regulate lipid metabolism and glucose homeostasis, which could be beneficial in the treatment of metabolic disorders like diabetes and obesity.
Synthesis of A2B Adenosine Receptor Antagonists
2-Fluoro-4-(trifluoromethyl)phenylacetic acid: is used to prepare heterocyclic xanthine derivatives that act as highly potent and selective human A2B adenosine receptor antagonists . These antagonists have therapeutic potential in treating diseases like asthma, COPD, and cancer.
Chemical Building Block
The compound is a valuable chemical building block in various synthetic pathways. It’s used to construct complex molecules for material science, life science research, and chemical synthesis .
Research in Material Science
In material science, this compound can contribute to the development of new materials with specific properties, such as enhanced durability or conductivity .
Analytical Chemistry Applications
Due to its unique structure, 2-Fluoro-4-(trifluoromethyl)phenylacetic acid can be used in analytical chemistry as a standard or reagent to identify and quantify other substances .
Safety and Handling Research
The safety profile and handling procedures of 2-Fluoro-4-(trifluoromethyl)phenylacetic acid are also areas of active research. Understanding its interaction with biological systems and its potential hazards can inform safe laboratory practices .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Fluoro-4-(trifluoromethyl)phenylacetic acid is the respiratory system . This compound is considered hazardous and can cause respiratory irritation .
Mode of Action
It is known to cause skin and eye irritation, as well as respiratory irritation . This suggests that it may interact with receptors or enzymes in these tissues, leading to an inflammatory response.
Biochemical Pathways
Given its irritant properties, it may be involved in the activation of inflammatory pathways in the skin, eyes, and respiratory system .
Pharmacokinetics
Its safety data sheet advises against its use in food, drugs, pesticides, or biocidal products, suggesting that it may have poor bioavailability or potential toxicity .
Result of Action
The primary result of the action of 2-Fluoro-4-(trifluoromethyl)phenylacetic acid is irritation of the skin, eyes, and respiratory system . This can lead to symptoms such as redness, itching, and difficulty breathing .
Action Environment
The action of 2-Fluoro-4-(trifluoromethyl)phenylacetic acid can be influenced by environmental factors. For instance, its irritant effects may be exacerbated in a poorly ventilated area, as this can increase exposure to the compound . It is recommended to handle this compound only outdoors or in a well-ventilated area to minimize its irritant effects .
properties
IUPAC Name |
2-[2-fluoro-4-(trifluoromethyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O2/c10-7-4-6(9(11,12)13)2-1-5(7)3-8(14)15/h1-2,4H,3H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUIOBGWYVHPKRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)F)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20397545 |
Source
|
| Record name | 2-Fluoro-4-(trifluoromethyl)phenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20397545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
209991-64-0 |
Source
|
| Record name | 2-Fluoro-4-(trifluoromethyl)benzeneacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=209991-64-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-4-(trifluoromethyl)phenylacetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20397545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-4-(trifluoromethyl)phenylacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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